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Compound of Interest

Compound Name:
Tributylmethylammonium methyl

sulfate

Cat. No.: B082111 Get Quote

An In-depth Technical Guide to Tributylmethylammonium Methyl Sulfate for Researchers

and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and key applications of tributylmethylammonium methyl sulfate, a quaternary ammonium

salt with significant utility in organic synthesis and materials science. This document is intended

for researchers, scientists, and professionals in the field of drug development who may utilize

this compound as a phase-transfer catalyst or ionic liquid in their work.

Core Properties
Tributylmethylammonium methyl sulfate, also known as methyltributylammonium methyl

sulfate (MTBS), is a quaternary ammonium salt.[1] It is recognized for its effectiveness as a

phase-transfer catalyst, facilitating reactions between reactants in immiscible phases, and as

an electrolyte in electrochemical systems.[2]

Quantitative Data Summary
The fundamental chemical and physical properties of tributylmethylammonium methyl
sulfate are summarized in the table below for quick reference.
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Property Value Citation(s)

Molecular Weight 311.48 g/mol [1][2]

Molecular Formula C₁₄H₃₃NO₄S [1][2][3]

CAS Number 13106-24-6 [1]

Appearance White Solid [1]

IUPAC Name
methyl

sulfate;tributyl(methyl)azanium
[2][3]

Synonyms
Methyltributylammonium

methyl sulfate, MTBS
[1][3]

Experimental Protocols
A primary application of tributylmethylammonium methyl sulfate in research and

development is its synthesis for use as a phase-transfer catalyst. The following section details

a common laboratory-scale protocol for its preparation.

Synthesis via Direct Quaternization
The most common method for synthesizing tributylmethylammonium methyl sulfate is

through the direct quaternization of a tertiary amine (tributylamine) with an alkylating agent

(dimethyl sulfate).[2]

Reaction: (CH₃CH₂CH₂CH₂)₃N + (CH₃)₂SO₄ → [(CH₃CH₂CH₂CH₂)₃NCH₃]⁺[CH₃SO₄]⁻[2]

Materials:

Tributylamine

Dimethyl sulfate

Anhydrous Toluene (or solvent-free conditions)

Reaction flask with a stirrer and condenser
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Inert gas supply (e.g., Nitrogen or Argon)

Methodology:

Preparation: Set up a reaction flask equipped with a magnetic stirrer, a reflux condenser, and

an inlet for inert gas. Ensure all glassware is dry.

Solvent-Based Method:

Charge the reaction flask with anhydrous toluene.

Add tributylamine to the solvent.

While stirring, slowly add an equimolar amount of dimethyl sulfate to the solution at room

temperature.[2]

Solvent-Free Method:

Gently heat tributylamine in the reaction flask until it is molten, under an inert gas

atmosphere.

Slowly add dimethyl sulfate directly to the stirred, molten tributylamine.[2] The reaction is

exothermic, and the temperature should be maintained above the melting point of the

product to ensure homogeneity.[2]

Reaction: Stir the mixture vigorously. The reaction progress can be monitored by techniques

such as TLC or NMR.

Work-up: Upon completion, the resulting ionic liquid product may solidify upon cooling. The

product can be washed with a non-polar solvent like hexane to remove any unreacted

starting materials.

Purification: If necessary, the product can be further purified by recrystallization from an

appropriate solvent system.

Characterization: Confirm the identity and purity of the synthesized

tributylmethylammonium methyl sulfate using standard analytical techniques (e.g., ¹H

NMR, ¹³C NMR, Mass Spectrometry).
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Visualized Workflows and Mechanisms
Diagrams are provided below to illustrate the synthesis workflow and the mechanism of action

of tributylmethylammonium methyl sulfate as a phase-transfer catalyst.
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Caption: Workflow for the solvent-based synthesis of tributylmethylammonium methyl
sulfate.
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Caption: Mechanism of tributylmethylammonium methyl sulfate (Q⁺MeSO₄⁻) in phase-

transfer catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Tributylmethylammonium methyl sulfate | 13106-24-6 | Benchchem [benchchem.com]

3. Tributylmethylammonium methyl sulfate | C14H33NO4S | CID 11045164 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b082111?utm_src=pdf-body
https://www.benchchem.com/product/b082111?utm_src=pdf-body
https://www.benchchem.com/product/b082111?utm_src=pdf-body-img
https://www.benchchem.com/product/b082111?utm_src=pdf-body
https://www.benchchem.com/product/b082111?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/tributylmethylammonium-methyl-sulfate-13106-24-6
https://www.benchchem.com/product/b082111
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-methyl-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-methyl-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [tributylmethylammonium methyl sulfate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082111#tributylmethylammonium-methyl-sulfate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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